Cas no 1219912-90-9 (1-{4-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl}-2-phenoxypropan-1-one)

• Product Name: 1-{4-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl}-2-phenoxypropan-1-one
• CAS No: 1219912-90-9
• MF: C₂₁H₂₃N₅O₃
• MW: 393.439024209976
• CID: 5896033
• PubChem ID: 49675968
• Update Time: 2025-05-19

1-{4-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl}-2-phenoxypropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl]-2-phenoxypropan-1-one
• 1-Propanone, 1-[4-[5-(5-methyl-1,2,4-oxadiazol-3-yl)-2-pyridinyl]-1-piperazinyl]-2-phenoxy-
• 1-{4-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl}-2-phenoxypropan-1-one
• 1219912-90-9
• 1-(4-(5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)-2-phenoxypropan-1-one
• VU0647878-1
• AKOS024514371
• F5591-0089

• Inchi： 1S/C21H23N5O3/c1-15(28-18-6-4-3-5-7-18)21(27)26-12-10-25(11-13-26)19-9-8-17(14-22-19)20-23-16(2)29-24-20/h3-9,14-15H,10-13H2,1-2H3
• InChI Key： AOWMYCPCWSPFMA-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC=C(C3N=C(C)ON=3)C=C2)CC1)(=O)C(OC1=CC=CC=C1)C

Computed Properties

• Exact Mass: 393.18008961g/mol
• Monoisotopic Mass: 393.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 644.9±65.0 °C(Predicted)
• pka: 4.83±0.31(Predicted)

Additional information on 1-{4-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl}-2-phenoxypropan-1-one

Comprehensive Overview of 1-{4-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl}-2-phenoxypropan-1-one (CAS No. 1219912-90-9)

The compound 1-{4-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl}-2-phenoxypropan-1-one (CAS No. 1219912-90-9) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a 1,2,4-oxadiazole ring and a piperazine moiety, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors, given its unique pharmacophore.

In recent years, the demand for novel heterocyclic compounds like 1-{4-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl}-2-phenoxypropan-1-one has surged due to their versatility in medicinal chemistry. The 1,2,4-oxadiazole scaffold, in particular, is known for its bioisosteric properties, often serving as a replacement for ester or amide functionalities in drug design. This compound's pyridine and piperazine components further enhance its binding affinity, making it a subject of intense study in the context of neurodegenerative diseases and metabolic disorders.

One of the most frequently searched questions in the scientific community revolves around the synthetic pathways for 1-{4-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl}-2-phenoxypropan-1-one. Researchers often inquire about optimized reaction conditions, yield improvements, and green chemistry approaches to its synthesis. The compound's CAS No. 1219912-90-9 is a critical identifier in patent literature and academic papers, ensuring accurate retrieval of relevant data. Additionally, its physicochemical properties, such as solubility, stability, and bioavailability, are hot topics in formulation studies.

The rise of AI-driven drug discovery has further amplified interest in compounds like 1-{4-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl}-2-phenoxypropan-1-one. Machine learning models are increasingly being employed to predict its interactions with biological targets, reducing the time and cost associated with traditional screening methods. This aligns with the growing trend of computational chemistry and in silico simulations, which are revolutionizing the field of drug development.

Another area of focus is the compound's potential role in personalized medicine. With advancements in genomics and proteomics, there is a growing need for tailored therapeutics, and 1-{4-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl}-2-phenoxypropan-1-one could play a pivotal role in this paradigm shift. Its modular structure allows for facile derivatization, enabling researchers to fine-tune its pharmacological profile for specific patient populations.

Environmental considerations are also paramount in modern chemical research. The green synthesis of 1-{4-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl}-2-phenoxypropan-1-one is a recurring theme in academic discussions, with emphasis on reducing hazardous byproducts and energy consumption. This aligns with the broader industry shift toward sustainable chemistry practices, which are increasingly demanded by regulatory bodies and consumers alike.

In summary, 1-{4-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl}-2-phenoxypropan-1-one (CAS No. 1219912-90-9) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications, from drug discovery to sustainable synthesis, make it a compound of enduring relevance. As research continues to unravel its full potential, it is poised to remain a key player in the ever-evolving landscape of pharmaceutical innovation.